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Compound of Interest

Compound Name: Benzoin-D10

Cat. No.: B1469534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

Benzoin-D10 powder, a deuterated analog of Benzoin. This document is intended to be a

valuable resource for researchers, scientists, and professionals in drug development who

utilize or are considering the use of this compound in their work.

Benzoin-D10 is the labeled analog of Benzoin, where the ten hydrogen atoms on the two

phenyl rings are replaced with deuterium. This isotopic labeling is particularly useful in

metabolic studies, pharmacokinetic research, and as an internal standard in analytical

chemistry, allowing for the differentiation and quantification of the molecule from its non-

deuterated counterpart. While the primary chemical reactivity remains the same, the physical

properties are subtly influenced by the increased mass of deuterium. The data presented

herein are primarily based on the non-deuterated form, Benzoin, as the physical characteristics

are expected to be nearly identical, with the most notable difference being the molecular

weight.

Quantitative Data Summary
The physical properties of Benzoin-D10 are summarized in the table below. It is important to

note that most experimental data available in the literature pertains to the non-deuterated

Benzoin. The values for Benzoin-D10 are expected to be very similar, with the exception of

molecular weight.
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Physical Characteristic Value Notes

Molecular Formula C₁₄H₂D₁₀O₂

Molecular Weight 222.31 g/mol

Calculated based on isotopic

substitution. The molecular

weight of non-deuterated

Benzoin is 212.24 g/mol .[1]

Appearance
Off-white to yellow-white

crystalline powder.[1][2]

Odor Light camphor-like odor.[2][3]

Melting Point 133 - 138 °C.[4][5][6][7]

Boiling Point 194 °C at 12 mmHg.[4][6][7] 343 °C at 760 mmHg.[8]

Solubility
Sparingly soluble in water.[5]

Soluble in acetone.[9]

Density 1.310 g/cm³ at 20 °C.[3]

Vapor Pressure 1.3 hPa at 136 °C.[5][6]

Experimental Protocols
The determination of the physical characteristics of a powder like Benzoin-D10 follows

standardized laboratory procedures. Below are outlines of the methodologies for key

experiments.

1. Determination of Melting Point: The melting point is determined using a capillary melting

point apparatus. A small amount of the dried Benzoin-D10 powder is packed into a capillary

tube, which is then placed in the heating block of the apparatus. The temperature is gradually

increased, and the range from which the substance starts to melt to when it becomes

completely liquid is recorded as the melting point range.

2. Determination of Boiling Point: The boiling point at reduced pressure is determined using

vacuum distillation. The sample is heated in a distillation flask under a specific vacuum
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pressure (e.g., 12 mmHg). The temperature at which the liquid boils and its vapor condenses is

recorded as the boiling point at that pressure.

3. Determination of Solubility: To determine solubility, a known amount of the solvent (e.g.,

water, acetone) is placed in a flask at a constant temperature. Small, pre-weighed portions of

Benzoin-D10 powder are added incrementally with constant stirring until no more powder

dissolves, and a saturated solution is formed. The amount of dissolved solute per unit volume

of solvent is then calculated.

4. Macroscopic and Microscopic Examination of Appearance: The appearance of the powder is

first assessed macroscopically for color and texture. For a more detailed analysis, the

crystalline structure is observed under a microscope to determine the shape and size of the

crystals.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the physical characterization of a

chemical powder.
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Experimental Workflow for Physical Characterization of Benzoin-D10 Powder

Sample Preparation

Physical Property Determination

Data Analysis and Reporting

Receive Benzoin-D10 Powder

Dry the sample in a desiccator

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Vacuum Distillation)

Solubility Assessment
(in various solvents)

Appearance Characterization
(Macroscopic & Microscopic)

Record and tabulate all results

Compare with literature values for Benzoin

Generate final technical report

Click to download full resolution via product page

Caption: A flowchart detailing the experimental workflow for the physical characterization of

Benzoin-D10 powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

